Cas no 2172027-66-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid
• CAS No: 2172027-66-4
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5997488
• PubChem ID: 165810561
• Update Time: 2025-10-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-4-methylpentanoic acid
• EN300-1492611
• 2172027-66-4

• Inchi： 1S/C24H26F2N2O5/c1-14(2)20(11-21(29)30)28-22(31)24(25,26)13-27-23(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： OEAAUUDPZBZVRV-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NC(CC(=O)O)C(C)C)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid (CAS No. 2172027-66-4)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid (CAS No. 2172027-66-4) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluoropropanamide moiety, makes it a valuable building block for researchers developing novel therapeutic peptides and bioconjugates. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug discovery.

In recent years, the demand for fluorinated peptide analogs has surged due to their potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. This aligns with trending topics in pharmaceutical research, such as precision medicine and next-generation biologics. The Fmoc-protected amino acid segment of this compound ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, a technique frequently searched by synthetic chemists optimizing peptide drug candidates.

The 4-methylpentanoic acid (leucine-derived) backbone contributes to improved lipophilicity, a property critical for enhancing membrane permeability—a recurring theme in discussions about oral peptide therapeutics. Researchers investigating peptidomimetics or macrocyclic drugs often explore derivatives like this to balance structural rigidity and target binding affinity. Notably, the difluoropropanamide linkage introduces conformational constraints, mimicking natural secondary structures like β-turns, which are pivotal in protein-protein interaction modulation.

From a synthetic perspective, CAS 2172027-66-4 addresses the growing need for tailor-made amino acid scaffolds in fragment-based drug design. Its applications extend to PET (positron emission tomography) tracer development, where fluorine-18 analogs could be synthesized for imaging studies—an area gaining traction in cancer diagnostics and neurodegenerative disease research. The compound’s stability under microwave-assisted peptide coupling conditions (a frequently searched optimization method) further enhances its utility in high-throughput platforms.

Environmental and green chemistry considerations are also relevant, as the pharmaceutical industry seeks atom-efficient fluorination methods. The strategic placement of two fluorine atoms in this molecule exemplifies how minimal halogenation can achieve significant bioisosteric effects without excessive environmental persistence—a topic frequently queried in sustainable medicinal chemistry forums. Moreover, its compatibility with flow chemistry systems aligns with industrial trends toward continuous manufacturing.

In analytical characterization, advanced techniques like LC-HRMS (Liquid Chromatography-High-Resolution Mass Spectrometry) and 2D-NMR are typically employed to verify the purity and configuration of this compound—methods widely discussed in QC/QA workflows for non-natural amino acids. The rise of AI-assisted retrosynthesis tools has also increased interest in such structurally complex building blocks, as they serve as test cases for machine learning algorithms predicting feasible synthetic routes.

Regulatory-wise, the compound falls under standard research chemicals, with handling requiring standard laboratory safety protocols for amino acid derivatives. Its non-hazardous profile (as per available data) makes it accessible for academic and industrial labs focusing on peptide-based vaccine design or targeted drug delivery systems—areas experiencing exponential growth due to advancements in mRNA technology and nanocarrier platforms.

Future directions may involve exploring its utility in stapled peptides or PROTACs (Proteolysis-Targeting Chimeras), two cutting-edge domains where fluorinated linkers show promise. As the scientific community prioritizes undruggable targets, compounds like CAS 2172027-66-4 provide essential tools to expand the chemical space of peptide therapeutics while addressing contemporary challenges in drug resistance and selectivity optimization.